Cas no 2308477-90-7 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid
• CAS No: 2308477-90-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6460344
• PubChem ID: 165963880
• Update Time: 2025-05-26

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-4-methylpentanoic acid
• 2308477-90-7
• EN300-1579737

• Inchi： 1S/C26H32N2O6/c1-16(2)23(14-24(29)30)27-25(31)22(12-13-33-3)28-26(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-23H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t22?,23-/m1/s1
• InChI Key： XAWZKOXJGTVBMQ-OZAIVSQSSA-N
• SMILES： O(C(NC(CCOC)C(N[C@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid

Compound CAS No. 2308477-90-7: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic Acid

The compound with CAS number 2308477-90-7, known as (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxybutanamide moiety, and a chiral center at the 3-position of the pentanoic acid backbone. The presence of these functional groups makes it a valuable building block for peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of such molecules, leveraging stereochemistry and protecting group strategies. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes the compound an ideal candidate for constructing bioactive peptides with defined stereochemistry. Moreover, the methoxybutanamide group introduces additional complexity, potentially enhancing the molecule's bioavailability and pharmacokinetic properties.

Emerging research has highlighted the importance of chiral centers in determining the biological activity of molecules. The (3R) configuration in this compound suggests a specific stereochemical arrangement that could influence its interaction with biological targets. Studies have shown that such chiral compounds often exhibit superior efficacy and reduced side effects compared to their achiral counterparts, making them highly desirable in drug development.

In terms of applications, this compound has shown promise in the development of enzyme inhibitors and receptor agonists. For instance, its ability to act as a substrate for proteases has been explored in vitro, demonstrating potential utility in diagnostic assays and therapeutic interventions. Additionally, its structural similarity to natural amino acids suggests that it could serve as a lead compound for designing novel antibiotics or anticancer agents.

From a synthetic perspective, the construction of this molecule involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and stereoselective reductions. The use of advanced catalytic systems has significantly improved the yield and purity of such compounds, ensuring their suitability for large-scale production. Furthermore, green chemistry principles have been integrated into the synthesis workflow to minimize environmental impact and enhance sustainability.

Recent studies have also focused on the computational modeling of this compound to predict its binding affinities to various protein targets. Molecular docking simulations have revealed potential interactions with G-protein coupled receptors (GPCRs) and kinases, suggesting its role in modulating cellular signaling pathways. These findings underscore the importance of computational tools in accelerating drug discovery efforts.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-4-methylpentanoic acid represents a cutting-edge molecule with multifaceted applications in modern chemistry and biology. Its unique structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a key player in the development of innovative therapeutic agents. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.